Cas no 212628-62-1 (Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-)

Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]- structure
212628-62-1 structure
Product Name:Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
CAS No:212628-62-1
MF:C14H11FINO2
MW:371.14551949501
CID:1403619
PubChem ID:9799549
Update Time:2025-04-20

Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 5-fluoro-2-[(4-iodo-2-methylphenyl)amino]-
    • 5-Fluoro-2-[(4-iodo-2-methylphenyl)amino]benzoic acid
    • 212628-62-1
    • CHEMBL487237
    • DB-139765
    • SCHEMBL5676416
    • Inchi: 1S/C14H11FINO2/c1-8-6-10(16)3-5-12(8)17-13-4-2-9(15)7-11(13)14(18)19/h2-7,17H,1H3,(H,18,19)
    • InChI Key: PPBHPHGQDGGSHX-UHFFFAOYSA-N
    • SMILES: IC1C=CC(=C(C)C=1)NC1C=CC(=CC=1C(=O)O)F

Computed Properties

  • Exact Mass: 370.98143
  • Monoisotopic Mass: 370.98185g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 49.3Ų

Experimental Properties

  • PSA: 49.33
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